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Compound of Interest

Compound Name: 1,3-Dichloro-2-nitrobenzene

Cat. No.: B1583056 Get Quote

An In-depth Technical Guide on the Solubility of 1,3-Dichloro-2-nitrobenzene in Organic

Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of 1,3-dichloro-2-nitrobenzene
in various organic solvents. Due to a scarcity of specific quantitative data for 1,3-dichloro-2-
nitrobenzene, this document also includes detailed information on the solubility of its isomers,

2,3- and 3,4-dichloronitrobenzene, to provide a thorough understanding of the compound's

expected behavior and the experimental methodologies used for its determination.

Introduction to 1,3-Dichloro-2-nitrobenzene
1,3-Dichloro-2-nitrobenzene is an organic compound with the chemical formula C₆H₃Cl₂NO₂.

[1][2][3][4] It presents as an off-white to pale yellow or green solid.[2][5] This compound serves

as a crucial intermediate in various organic syntheses, particularly in the pharmaceutical and

chemical industries.[5] Its molecular structure, featuring a nitro group positioned between two

chlorine atoms on a benzene ring, significantly influences its physical and chemical properties,

including its solubility.

Qualitative Solubility of 1,3-Dichloro-2-nitrobenzene
General observations indicate that 1,3-dichloro-2-nitrobenzene is soluble in conventional

organic solvents.[1] Specific qualitative descriptors note its slight solubility in chloroform,
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DMSO, and methanol.[5]

Quantitative Solubility Data for
Dichloronitrobenzene Isomers
While specific quantitative solubility data for 1,3-dichloro-2-nitrobenzene is not readily

available in the cited literature, extensive studies have been conducted on its isomers. The

following tables summarize the mole fraction solubility (x) of 2,3-dichloronitrobenzene and 3,4-

dichloronitrobenzene in a range of organic solvents at various temperatures. This data is

presented to offer a comparative understanding of the solubility behavior of

dichloronitrobenzene compounds.

Table 1: Mole Fraction Solubility (x) of 2,3-Dichloronitrobenzene in Various Organic Solvents

Tempe
rature
(K)

Ethyl
Acetat
e

Tetrac
hlorom
ethane

Cycloh
exane

Hexan
e

Heptan
e

1-
Propa
nol

2-
Propa
nol

1-
Butan
ol

278.15 0.3551 0.2889 0.1791 0.1408 0.1512 0.0432 0.0381 0.0453

283.15 0.3953 0.3221 0.2033 0.1611 0.1731 0.0501 0.0445 0.0528

288.15 0.4389 0.3579 0.2301 0.1835 0.1973 0.0579 0.0518 0.0613

293.15 0.4862 0.3965 0.2598 0.2082 0.2241 0.0667 0.0601 0.0709

298.15 0.5375 0.4382 0.2927 0.2354 0.2537 0.0766 0.0694 0.0817

303.15 0.5931 0.4831 0.3291 0.2655 0.2864 0.0878 0.0799 0.0939

Data extracted from a study on the solubility of dichloronitrobenzene isomers.[6]

Table 2: Mole Fraction Solubility (x) of 3,4-Dichloronitrobenzene in Various Organic Solvents
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Tempe
rature
(K)

Ethyl
Acetat
e

Tetrac
hlorom
ethane

Cycloh
exane

Hexan
e

Heptan
e

1-
Propa
nol

2-
Propa
nol

1-
Butan
ol

278.15 0.1673 0.1132 0.0499 0.0378 0.0409 0.0153 0.0139 0.0161

283.15 0.1915 0.1311 0.0591 0.0452 0.0489 0.0181 0.0165 0.019

288.15 0.2183 0.1511 0.0701 0.0539 0.0583 0.0214 0.0195 0.0224

293.15 0.2481 0.1735 0.0829 0.0641 0.0693 0.0253 0.0231 0.0264

298.15 0.2811 0.1985 0.0979 0.0761 0.0821 0.0298 0.0273 0.0312

303.15 0.3176 0.2265 0.1154 0.0901 0.0971 0.0351 0.0322 0.0367

Data extracted from a study on the solubility of dichloronitrobenzene isomers.[6]

Experimental Protocols for Solubility Determination
The following section details a common and reliable method for determining the solubility of

compounds like dichloronitrobenzene in organic solvents.

Gravimetric Method
The solubility data presented for the dichloronitrobenzene isomers was determined using a

gravimetric method.[6] This technique involves preparing a saturated solution of the solute at a

constant temperature and then determining the mass of the solute dissolved in a known mass

of the solvent.

Apparatus:

Jacketed glass vessel with a magnetic stirrer

Thermostatic water bath

Digital balance with an accuracy of ±0.0001 g

Drying oven
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Procedure:

An excess amount of the dichloronitrobenzene isomer is added to a known mass of the

selected organic solvent in the jacketed glass vessel.

The vessel is sealed to prevent solvent evaporation.

The solution is continuously stirred at a constant temperature, maintained by the

thermostatic water bath, for a sufficient time to ensure equilibrium is reached (typically

several hours).

After reaching equilibrium, stirring is stopped, and the solution is allowed to settle for a

period to allow undissolved solids to precipitate.

A sample of the clear, saturated supernatant is carefully withdrawn using a pre-weighed,

temperature-controlled syringe.

The syringe containing the sample is weighed to determine the total mass of the saturated

solution.

The sample is then transferred to a pre-weighed container and dried in an oven at a suitable

temperature (e.g., 333 K) until a constant mass is achieved.

The mass of the dried solute is determined.

The mass of the solvent is calculated by subtracting the mass of the solute from the total

mass of the saturated solution.

The mole fraction solubility (x) is then calculated using the molar masses of the solute and

the solvent.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the gravimetric method for solubility

determination.
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Preparation of Supersaturated Solution
(Excess solute in known mass of solvent)

Equilibration
(Constant temperature stirring)

Settling
(Precipitation of excess solid)

Sampling
(Withdrawal of clear supernatant)

Mass Determination of Saturated Solution

Drying of Sample
(Evaporation of solvent)

Calculation of Solubility

Mass Determination of Solute

Click to download full resolution via product page

Caption: Workflow for gravimetric solubility determination.

Factors Influencing Solubility
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The solubility of dichloronitrobenzene isomers is influenced by several factors:

Temperature: As observed in the provided data, the solubility of dichloronitrobenzene

isomers in organic solvents generally increases with a rise in temperature.[6][7] This

indicates that the dissolution process is endothermic.

Solvent Polarity: The principle of "like dissolves like" is a key determinant. The polarity of the

solvent relative to the solute will significantly impact solubility.

Molecular Structure: The arrangement of the chloro and nitro groups on the benzene ring

affects the molecule's polarity and crystal lattice energy, which in turn influences its solubility.

Conclusion
This technical guide has summarized the available information on the solubility of 1,3-dichloro-
2-nitrobenzene and its isomers in organic solvents. While quantitative data for the 1,3-
dichloro-2-nitrobenzene isomer is limited, the detailed data for related isomers provides

valuable insight into its expected solubility behavior. The provided experimental protocol for the

gravimetric method offers a robust framework for researchers seeking to perform their own

solubility determinations. Understanding these solubility characteristics is essential for the

effective use of 1,3-dichloro-2-nitrobenzene in research, development, and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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